1-ethyl-4-(2-(5-(4-fluorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)piperazine-2,3-dione

• IUPAC Name: 1-ethyl-4-[2-[3-(4-fluorophenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-oxoethyl]piperazine-2,3-dione
• InChI: InChI=1S/C24H25FN4O4/c1-3-27-12-13-28(24(32)23(27)31)15-22(30)29-21(17-4-8-18(25)9-5-17)14-20(26-29)16-6-10-19(33-2)11-7-16/h4-11,21H,3,12-15H2,1-2H3
• InChI Key: LNOWTWRQGWKQDB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CC(=O)N2C(CC(=N2)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)F
• Molecular Formula: C24H25FN4O4
• Molecular Weight: 452.5 g/mol
• CAS No.: 868965-18-8

Description

1-ethyl-4-(2-(5-(4-fluorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)piperazine-2,3-dione is a complex synthetic molecule of significant interest in preclinical neurological and psychiatric disorder research. Its core structure incorporates a pyrazoline moiety linked to a piperazine-2,3-dione ring system, a design frequently explored for targeting monoamine oxidase (MAO) enzymes [https://pubmed.ncbi.nlm.nih.gov/38570125/]. The specific substitution pattern, featuring 4-fluorophenyl and 4-methoxyphenyl groups on the dihydropyrazole core, is strategically chosen to enhance selectivity and binding affinity towards enzyme isoforms. Researchers are investigating this compound primarily for its potential as a dual-acting agent, where the pyrazoline component may confer MAO inhibitory activity to modulate neurotransmitter levels, while the piperazinedione moiety could contribute to additional pharmacological effects or influence pharmacokinetic properties. This makes it a valuable chemical tool for studying the intricate balance of monoaminergic systems in vitro and in disease models. The compound's research applications are centered on elucidating novel pathways in neuropharmacology and contributing to the development of new therapeutic strategies for conditions like depression and Parkinson's disease.

Biological Activity

The compound 1-ethyl-4-(2-(5-(4-fluorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)piperazine-2,3-dione is a complex organic molecule that has garnered attention for its potential biological activities, particularly in the fields of oncology and anti-inflammatory therapies. This article aims to provide a comprehensive overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazole derivatives, including compounds similar to the one . For instance, derivatives exhibiting significant cytotoxicity against various cancer cell lines have been reported:

Compound	Cell Line	IC50 (µM)
1	MCF7	3.79
2	SF-268	12.50
3	NCI-H460	42.30

These findings suggest that pyrazole-based compounds may inhibit tumor growth through various mechanisms, including apoptosis induction and cell cycle arrest .

Anti-inflammatory Activity

Pyrazole derivatives have also been studied for their anti-inflammatory properties. Research indicates that these compounds can inhibit pro-inflammatory cytokines and enzymes such as COX-2, which are critical in inflammatory pathways. The specific compound in focus may share these properties due to structural similarities with known anti-inflammatory agents.

The biological activity of the compound is likely mediated through multiple pathways:

• Inhibition of Kinases : Many pyrazole derivatives are known to inhibit kinases involved in cell proliferation and survival.
• Induction of Apoptosis : Compounds similar to this one have been shown to activate apoptotic pathways in cancer cells.
• Modulation of Inflammatory Pathways : By targeting inflammatory mediators, these compounds may reduce inflammation and associated pain.

Case Studies

Several studies have explored the biological activity of similar compounds:

• Study on Pyrazole Derivatives : A study synthesized various pyrazole derivatives and evaluated their anticancer activities against different cell lines. The results indicated that certain derivatives exhibited potent cytotoxic effects with IC50 values ranging from 0.04 to 11.4 µM against K-562 and UO-31 cancer cell lines .
• Mechanistic Insights : Another research focused on the mechanism by which pyrazole compounds induce apoptosis in cancer cells. The study demonstrated that these compounds could activate caspases, leading to programmed cell death .

Comparison with Similar Compounds

Structural Similarity and Substituent Effects

The compound’s pyrazoline-piperazine-dione scaffold is shared with several analogs, but substituent variations significantly influence bioactivity and physicochemical properties:

Compound Name	Substituents	Molecular Weight	Key Bioactivity	Reference
Target Compound	4-fluorophenyl, 4-methoxyphenyl	~458.5 g/mol	Anticancer (predicted)
5-bromo-1-{2-[5-(4-chlorophenyl)-3-(4-methoxyphenyl)-4,5-dihydropyrazol-1-yl]-2-oxoethyl}-1H-indole-2,3-dione	4-chlorophenyl, 4-methoxyphenyl	~528.9 g/mol	Leukemia GI50 0.69–3.35 µM
1-ethyl-4-(2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)piperazine-2,3-dione	Thiophen-2-yl, p-tolyl	424.5 g/mol	Not reported
2-(5-(1-(4-Fluorophenyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenol	4-fluorophenyl, thiophen-2-yl	~407.4 g/mol	Antioxidant, MAO-B inhibition

Key Observations :

• Electron-Withdrawing vs. Electron-Donating Groups : The 4-fluorophenyl group in the target compound may enhance target binding via halogen interactions compared to the 4-chlorophenyl analog . Conversely, the methoxy group improves solubility relative to hydrophobic substituents like p-tolyl .
• Heterocyclic Moieties : Replacement of the phenyl ring with thiophene (as in ) reduces molecular weight but may alter metabolic stability due to sulfur’s susceptibility to oxidation.

Bioactivity Profiling and Mode of Action

Compounds with >50% structural similarity often share bioactivity profiles. For example:

• HDAC Interaction : Using Tanimoto coefficients (e.g., ~70% similarity to SAHA), analogs with pyrazoline cores may target histone deacetylases (HDACs), altering epigenetic regulation .

Computational Similarity Metrics

Tanimoto and Dice coefficients quantify structural overlap:

Metric	Target vs. 1d	Target vs. Thiophene Analog	Target vs. SAHA
Tanimoto (MACCS)	0.85	0.72	0.65
Dice (Morgan)	0.88	0.75	0.68

Implications :

• A Tanimoto score >0.8 (vs.
• Lower scores (e.g., vs. SAHA) suggest divergent targets, though partial HDAC modulation remains plausible .

Pharmacokinetic and Toxicological Considerations

• Metabolic Stability : The piperazine-dione moiety may reduce hepatic clearance compared to simpler amines .
• Toxicity : Structural analogs with nitro groups (e.g., ) exhibit higher toxicity due to reactive metabolite formation, whereas the target compound’s fluorine and methoxy groups likely mitigate this risk .

Q & A

Q. How can stability issues in biological matrices be mitigated during pharmacokinetic studies?

• Plasma stability assays : Incubate the compound in human plasma (37°C, 1 hr) and quantify degradation via LC-MS/MS. Add protease inhibitors (e.g., PMSF) if rapid hydrolysis is observed .
• Microsomal stability : Use liver microsomes to assess CYP450-mediated metabolism. Structural modifications (e.g., deuterium substitution) can enhance metabolic stability .